Cas no 2680683-58-1 (3-Amino-1-(piperidin-3-yl)thiourea)

• Product Name: 3-Amino-1-(piperidin-3-yl)thiourea
• CAS No: 2680683-58-1
• MF: C₆H₁₄N₄S
• MW: 174.267158985138
• CID: 5915093
• PubChem ID: 165943709
• Update Time: 2025-05-19

3-Amino-1-(piperidin-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(piperidin-3-yl)thiourea
• EN300-28271190
• 2680683-58-1
• 3-Amino-1-(piperidin-3-yl)thiourea

• Inchi： 1S/C6H14N4S/c7-10-6(11)9-5-2-1-3-8-4-5/h5,8H,1-4,7H2,(H2,9,10,11)
• InChI Key： FYQRZXWWBBEGQK-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1CNCCC1

Computed Properties

• Exact Mass: 174.09391764g/mol
• Monoisotopic Mass: 174.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94.2Ų

Additional information on 3-Amino-1-(piperidin-3-yl)thiourea

3-Amino-1-(piperidin-3-yl)thiourea (CAS No. 2680683-58-1): A Comprehensive Overview

3-Amino-1-(piperidin-3-yl)thiourea (CAS No. 2680683-58-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This thiourea derivative, characterized by its piperidine-3-yl and amino functional groups, exhibits unique properties that make it valuable in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its structural versatility.

The compound's molecular structure combines a thiourea backbone with a piperidine ring, creating a hybrid scaffold that can interact with biological targets. Recent studies highlight its relevance in addressing contemporary challenges such as antimicrobial resistance and neurological disorders, aligning with current healthcare priorities. The presence of both hydrogen bond donors and acceptors in its structure enhances its binding capabilities, making it a subject of computational chemistry studies.

From a synthetic chemistry perspective, 3-Amino-1-(piperidin-3-yl)thiourea serves as an intermediate for creating more complex heterocyclic systems. Its nucleophilic character at the thiourea moiety allows for diverse chemical modifications, answering frequent search queries about customizable chemical scaffolds. The compound's stability under various pH conditions makes it suitable for medicinal chemistry applications, particularly in developing targeted therapies.

The global market for specialized chemical intermediates like 3-Amino-1-(piperidin-3-yl)thiourea has grown steadily, driven by increasing demand for precision medicine components. Analytical techniques such as HPLC and mass spectrometry are commonly employed for its characterization, addressing another frequent search topic in chemical forums. Proper handling requires standard laboratory safety protocols, though it doesn't fall under restricted substance categories.

Emerging applications in bioconjugation chemistry have expanded the utility of this compound, particularly in developing diagnostic probes and molecular imaging agents. Its compatibility with click chemistry reactions makes it valuable for creating biocompatible materials, a trending research area. The compound's solubility profile in polar solvents facilitates its use in aqueous reaction systems.

Quality control specifications for 3-Amino-1-(piperidin-3-yl)thiourea typically require ≥95% purity, with detailed spectroscopic data (IR, NMR) available from reputable suppliers. Researchers frequently search for information about its storage conditions (recommended at 2-8°C) and shelf life (typically 24 months when properly stored). The compound's stability data and compatibility matrices are often requested by formulation scientists.

Recent patent literature reveals growing interest in 3-Amino-1-(piperidin-3-yl)thiourea derivatives for enzyme inhibition applications, particularly targeting kinases and proteases. This aligns with current pharmaceutical industry focus on small molecule inhibitors. Computational modeling studies suggest potential structure-activity relationships worth exploring through fragment-based drug design approaches.

Environmental and safety assessments indicate that 3-Amino-1-(piperidin-3-yl)thiourea requires standard laboratory precautions without special regulatory restrictions. Its biodegradation profile and ecotoxicity data are subjects of ongoing research, responding to increasing industry emphasis on green chemistry principles. The compound's synthetic pathways continue to be optimized for better atom economy and reduced waste generation.

Academic and industrial collaborations have identified novel crystalline forms of 3-Amino-1-(piperidin-3-yl)thiourea, important for pharmaceutical formulation development. The compound's polymorphism characteristics and salt formation capabilities are active research areas, particularly for improving bioavailability of drug candidates. These aspects address frequent queries about solid-state chemistry of heterocyclic compounds.

Future research directions for 3-Amino-1-(piperidin-3-yl)thiourea include exploration of its metal coordination chemistry and potential in catalysis applications. The compound's ability to form chelating complexes with transition metals opens possibilities in material science and nanotechnology. These developments respond to growing interest in multifunctional molecular platforms across scientific disciplines.